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Compound of Interest

Compound Name: Methanol-13C

Cat. No.: B046220 Get Quote

The safe and compliant disposal of Methanol-13C is a critical aspect of laboratory operations.

As Carbon-13 is a stable, non-radioactive isotope, the primary hazards are associated with the

chemical properties of methanol itself.[1][2] Therefore, the disposal procedures for Methanol-
13C are identical to those for standard, unlabeled methanol.[3] Methanol is classified as a

flammable and toxic hazardous waste, and its disposal is strictly regulated to protect personnel

and the environment.[4][5][6] Improper disposal, such as pouring it down the drain or into the

soil, is prohibited and can lead to environmental contamination and significant legal penalties.

[7][8]

Immediate Safety and Handling
Before beginning any disposal procedure, ensure that all appropriate personal protective

equipment (PPE) is in use. Handling of Methanol-13C should occur in a well-ventilated area or

under a chemical fume hood to minimize inhalation exposure.[5]

Table 1: Essential Safety and Hazard Data for Methanol
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Parameter Value / Specification Source

Personal Protective

Equipment (PPE)

Chemical splash goggles,
nitrile or butyl rubber
gloves, flame-retardant lab
coat.

[5]

Primary Hazards

Flammable liquid and vapor;

Toxic if swallowed, inhaled, or

in contact with skin; Causes

organ damage.

Flash Point 9.7 °C / 49.5 °F [9]

Boiling Point 64.7 °C / 148.5 °F [9]

First Aid: Ingestion

Do NOT induce vomiting.

Immediately call a poison

center or doctor.

[5][9]

First Aid: Skin Contact

Remove contaminated clothing

immediately. Rinse skin with

water/shower.

[5]

First Aid: Eye Contact

Rinse cautiously with water for

several minutes. Seek

immediate medical attention.

[5][8]

| Spill Response | Absorb spill with inert material, place in a sealed container, and dispose of as

hazardous waste. |[1] |

Step-by-Step Disposal Protocol for Methanol-13C
Waste
This protocol outlines the standard procedure for the safe accumulation and disposal of

Methanol-13C waste in a laboratory setting. Adherence to your institution's specific

Environmental Health and Safety (EHS) guidelines is mandatory.

Methodology: Waste Segregation and Collection
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Waste Identification and Segregation:

Identify the waste stream as "Hazardous Chemical Waste: Flammable and Toxic Liquid."

[5]

Crucially, segregate Methanol-13C waste from other waste streams.[4] Do not mix it with

incompatible materials such as strong acids, bases, or oxidizing agents.[5]

Keep non-halogenated solvent waste, like methanol, separate from halogenated solvent

waste to prevent unnecessarily high disposal costs.[10]

Container Selection and Preparation:

Select a designated, chemically-resistant waste container made of materials like high-

density polyethylene or glass.[5]

The container must be in good condition, free of cracks or residue, and equipped with a

secure, leak-proof screw cap.[5]

Proper Labeling:

Attach a completed EHS Hazardous Waste Label to the container before adding any

waste.[11]

Clearly write the full chemical name: "Methanol-13C Waste." Avoid using abbreviations or

formulas.[11]

If the waste is a solution, list all constituents and their approximate percentages.[5]

Indicate the date when waste is first added to the container (the "accumulation start date").

[5]

Waste Accumulation and Storage:

Add waste to the container in a designated satellite accumulation area (SAA).[12]

Keep the waste container securely closed at all times, except when actively adding waste.

[5][11] Funnels should be removed and the cap replaced immediately after use.
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Store the container in a well-ventilated area away from any sources of ignition like heat,

sparks, or open flames.[5][9]

Utilize secondary containment, such as a larger, chemically-resistant tub or tray, to capture

any potential leaks.[11]

Do not overfill the container. Leave at least 10% of headspace at the top to allow for vapor

expansion.[5]

Arranging for Final Disposal:

Once the container is full, or if it has been in storage for the maximum time allowed by

your institution (e.g., one year), arrange for its disposal.[12]

Contact your institution's Environmental Health and Safety (EHS) department to schedule

a waste pickup.[5]

Alternatively, disposal must be handled by a certified hazardous waste disposal company.

[4][7] Never attempt to dispose of the waste yourself.

Disposal Workflow Diagram
The following diagram illustrates the logical steps for the proper disposal of Methanol-13C
waste.
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Step 1: Preparation & Collection
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Caption: Workflow for the safe disposal of Methanol-13C waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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